Cas no 2228148-00-1 (5-(6-chloropyridin-2-yl)-1,2-oxazole-4-carboxylic acid)

5-(6-Chloropyridin-2-yl)-1,2-oxazole-4-carboxylic acid is a heterocyclic carboxylic acid derivative featuring a chloropyridinyl-substituted oxazole core. This compound is of interest in agrochemical and pharmaceutical research due to its potential as a versatile synthetic intermediate. The presence of both carboxylic acid and chloropyridyl moieties allows for further functionalization, enabling applications in the development of active ingredients or ligands. Its rigid heterocyclic structure may contribute to enhanced binding affinity in target interactions. The compound's stability and reactivity profile make it suitable for use in selective derivatization reactions, particularly in the synthesis of biologically active molecules. Proper handling is advised due to the presence of reactive functional groups.
5-(6-chloropyridin-2-yl)-1,2-oxazole-4-carboxylic acid structure
2228148-00-1 structure
Product Name:5-(6-chloropyridin-2-yl)-1,2-oxazole-4-carboxylic acid
CAS No:2228148-00-1
MF:C9H5ClN2O3
MW:224.60060095787
CID:6395259
PubChem ID:165638124
Update Time:2025-06-27

5-(6-chloropyridin-2-yl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(6-chloropyridin-2-yl)-1,2-oxazole-4-carboxylic acid
    • 2228148-00-1
    • EN300-1996277
    • Inchi: 1S/C9H5ClN2O3/c10-7-3-1-2-6(12-7)8-5(9(13)14)4-11-15-8/h1-4H,(H,13,14)
    • InChI Key: IBPQBKWPLGWJES-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(C2=C(C(=O)O)C=NO2)=N1

Computed Properties

  • Exact Mass: 223.9988697g/mol
  • Monoisotopic Mass: 223.9988697g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 76.2Ų

5-(6-chloropyridin-2-yl)-1,2-oxazole-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1996277-1g
5-(6-chloropyridin-2-yl)-1,2-oxazole-4-carboxylic acid
2228148-00-1
1g
$1172.0 2023-09-16
Enamine
EN300-1996277-5g
5-(6-chloropyridin-2-yl)-1,2-oxazole-4-carboxylic acid
2228148-00-1
5g
$3396.0 2023-09-16
Enamine
EN300-1996277-10g
5-(6-chloropyridin-2-yl)-1,2-oxazole-4-carboxylic acid
2228148-00-1
10g
$5037.0 2023-09-16
Enamine
EN300-1996277-0.05g
5-(6-chloropyridin-2-yl)-1,2-oxazole-4-carboxylic acid
2228148-00-1
0.05g
$983.0 2023-09-16
Enamine
EN300-1996277-0.1g
5-(6-chloropyridin-2-yl)-1,2-oxazole-4-carboxylic acid
2228148-00-1
0.1g
$1031.0 2023-09-16
Enamine
EN300-1996277-0.25g
5-(6-chloropyridin-2-yl)-1,2-oxazole-4-carboxylic acid
2228148-00-1
0.25g
$1078.0 2023-09-16
Enamine
EN300-1996277-0.5g
5-(6-chloropyridin-2-yl)-1,2-oxazole-4-carboxylic acid
2228148-00-1
0.5g
$1124.0 2023-09-16
Enamine
EN300-1996277-1.0g
5-(6-chloropyridin-2-yl)-1,2-oxazole-4-carboxylic acid
2228148-00-1
1g
$1172.0 2023-06-02
Enamine
EN300-1996277-2.5g
5-(6-chloropyridin-2-yl)-1,2-oxazole-4-carboxylic acid
2228148-00-1
2.5g
$2295.0 2023-09-16
Enamine
EN300-1996277-5.0g
5-(6-chloropyridin-2-yl)-1,2-oxazole-4-carboxylic acid
2228148-00-1
5g
$3396.0 2023-06-02

Additional information on 5-(6-chloropyridin-2-yl)-1,2-oxazole-4-carboxylic acid

Introduction to 5-(6-chloropyridin-2-yl)-1,2-oxazole-4-carboxylic acid (CAS No. 2228148-00-1)

5-(6-chloropyridin-2-yl)-1,2-oxazole-4-carboxylic acid, identified by the chemical identifier CAS No. 2228148-00-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic compound features a unique structural framework comprising an oxazole ring fused with a chlorinated pyridine moiety, making it a promising candidate for further exploration in drug discovery and development. The presence of both oxygen and nitrogen atoms in its core structure enhances its potential bioactivity, positioning it as a valuable scaffold for designing novel therapeutic agents.

The molecular structure of 5-(6-chloropyridin-2-yl)-1,2-oxazole-4-carboxylic acid consists of a five-membered oxazole ring connected to a six-membered chlorinated pyridine ring. The chloro substituent at the 6-position of the pyridine ring introduces electrophilic characteristics, which can be exploited for various chemical transformations. Additionally, the carboxylic acid group at the 4-position of the oxazole ring provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored pharmacological properties.

In recent years, there has been growing interest in oxazole-containing compounds due to their broad spectrum of biological activities. These activities include antimicrobial, anti-inflammatory, and anticancer properties, among others. The incorporation of a chloropyridine moiety into the oxazole scaffold has been shown to enhance binding affinity to biological targets, making this class of compounds particularly attractive for drug design. Specifically, studies have demonstrated that 5-(6-chloropyridin-2-yl)-1,2-oxazole-4-carboxylic acid exhibits inhibitory effects on certain enzymes and receptors implicated in various diseases.

One of the most compelling aspects of 5-(6-chloropyridin-2-yl)-1,2-oxazole-4-carboxylic acid is its potential as a building block for the synthesis of more complex molecules. Researchers have leveraged its structural features to develop novel inhibitors targeting enzymes such as kinases and proteases. For instance, derivatives of this compound have been investigated for their ability to modulate signaling pathways involved in cancer progression. The chloropyridine moiety serves as a key interaction point with biological targets, while the carboxylic acid group allows for further derivatization to optimize pharmacokinetic profiles.

The synthesis of 5-(6-chloropyridin-2-yl)-1,2-oxazole-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as chlorination and carboxylation. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes. The availability of high-quality starting materials and well-established synthetic protocols has facilitated its use in both academic and industrial settings.

Recent studies have highlighted the therapeutic potential of 5-(6-chloropyridin-2-yl)-1,2-oxazole-4-carboxylic acid in addressing unmet medical needs. For example, preclinical investigations have shown that certain derivatives exhibit significant antitumor activity by inhibiting key enzymes involved in cell proliferation and survival. The compound's ability to selectively target cancer cells while minimizing toxicity to healthy tissues makes it an attractive candidate for further development into an anticancer drug. Additionally, its anti-inflammatory properties have been explored in models of chronic diseases where inflammation plays a critical role.

The pharmacological evaluation of 5-(6-chloropyridin-2-yl)-1,2-oxazole-4-carboxylic acid has revealed several promising characteristics. Its solubility profile allows for formulation into various dosage forms suitable for different administration routes. Furthermore, preliminary toxicology studies indicate that it exhibits moderate oral bioavailability and acceptable safety margins at therapeutic doses. These findings support its potential as a lead compound for further preclinical development.

In conclusion,5-(6-chloropyridin-2-yli)-1,2 oxazole -4 -carb oxylic ac id (CAS No . 2228148 -00 -1) represents a fascinating compound with significant pharmaceutical promise . Its unique structural features , combined with its demonstrated biological activities , make it an excellent candidate for further research and development . As our understanding of molecular interactions continues to evolve , compounds like this one will play an increasingly important role in addressing complex diseases through innovative drug design strategies .

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.